Cas no 1334532-24-9 ((3R)-4-[dimethyl(trideuteriomethyl)azaniumyl]-3-octanoyloxybutanoate:hydrochloride)

• Product Name: (3R)-4-[dimethyl(trideuteriomethyl)azaniumyl]-3-octanoyloxybutanoate:hydrochloride
• CAS No: 1334532-24-9
• Molecular Formula: C₁₅H₃₀ClNO₄
• Molecular Weight: 326.87
• CID: 2086434
• PubChem ID: 131846868

(3R)-4-[dimethyl(trideuteriomethyl)azaniumyl]-3-octanoyloxybutanoate:hydrochloride Properties

Names and Identifiers

• Octanoyl L-Carnitine-d3 Chloride
• CID 131846868
• (3R)-4-[dimethyl(trideuteriomethyl)azaniumyl]-3-octanoyloxybutanoate:hydrochloride
• Octanoyl-L-carnitine-d3 (chloride)
• L-CARNITINE:HCL, O-OCTANOYL (N-METHYL-D3, 98%)
• Octanoyl-L-carnitine-d
• HY-139392S
• CS-0200320
• OCTANOYL-L-CARNITINE-D3 CHLORIDE
• [(2R)-3-carboxy-2-octanoyloxypropyl]-dimethyl-(trideuteriomethyl)azanium;chloride
• MS-24882
• Octanoyl-L-carnitine-d3 HCl (N-methyl-d3)
• 1334532-24-9
• F91207

• InChIKey： MYMFUYYXIJGKKU-HZUATLIXSA-N
• Inchi： 1S/C15H29NO4.ClH/c1-5-6-7-8-9-10-15(19)20-13(11-14(17)18)12-16(2,3)4;/h13H,5-12H2,1-4H3;1H/t13-;/m1./s1/i2D3;
• SMILES： [Cl-].O(C(CCCCCCC)=O)[C@H](CC(=O)O)C[N+](C)(C)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 326.2051664g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 12
• Monoisotopic Mass: 326.2051664g/mol
• Heavy Atom Count: 21
• Complexity: 297
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 63.6

Experimental Properties

• Melting Point: 170-173°C
• Solubility: Methanol (Slightly), Water (Slightly, Sonicated)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Acyl carnitines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl carnitines